2-(1H-1,2,3-triazol-1-yl)aniline
Overview
Description
“2-(1H-1,2,3-triazol-1-yl)aniline” is a compound that contains a triazole ring, which is a five-membered ring with two carbon atoms and three nitrogen atoms . The triazole ring is known for its stability against metabolic degradation, ability to engage in hydrogen bonding, and active involvement in dipole-dipole and π-stacking interactions .
Synthesis Analysis
The synthesis of triazole compounds often involves a Cu(I) catalyzed [3+2] dipolar cycloaddition . This reaction is commonly used in the synthesis of 1,2,3-triazole hybrids .Molecular Structure Analysis
The molecular structure of “this compound” includes a triazole ring, which is planar and aromatic . The triazole ring can tautomerize in aqueous solution, with a 1H/2H ratio of approximately 1:2 .Scientific Research Applications
Catalytic Applications
2-(1H-1,2,3-triazol-1-yl)aniline derivatives have been synthesized through ruthenium-catalyzed intermolecular C–H amidation of arenes with sulfonyl azides. This process offers an environmentally benign protocol for C–N bond formation, producing nitrogen gas as the only byproduct, and can tolerate a number of functionalities, yielding products in moderate to excellent yields (Wang et al., 2016).
Photoluminescent Applications
Copper(I) complexes incorporating amido-triazole and diphosphine ligands, which include derivatives of this compound, have been developed. These complexes exhibit long-lived photoluminescence with colors ranging from yellow to red-orange in various states. Their emission energy and oxidation potential vary with the substituent in the para position of the amido ligand (Manbeck et al., 2011).
Anticancer Research
1,2,3-Triazole analogs of combretastatin A-4, which involve this compound structures, have shown potential as microtubule-binding agents in anticancer research. Certain derivatives exhibit significant cytotoxicity and tubulin inhibition, pointing towards their use in cancer treatment (Odlo et al., 2010).
Supramolecular and Coordination Chemistry
Research on 1,2,3-triazoles, including 1H-1,2,3-triazoles and their derivatives, has expanded due to their diverse supramolecular interactions, enabling applications in supramolecular and coordination chemistry. Their nitrogen-rich structure allows complexation of anions and features several N-coordination modes, useful in catalysis and photochemistry (Schulze & Schubert, 2014).
Synthetic Chemistry
The synthesis of new 1,2,3-triazole linked benzimidazole molecules, including derivatives of this compound, as anti-proliferative agents, has been reported. These compounds, synthesized using one-pot click chemistry, exhibit potential in vitro anti-proliferative activity against certain cancer cell lines (Sahay & Ghalsasi, 2017).
Future Directions
Triazole compounds have shown significant potential in medicinal chemistry, offering a wide range of versatile and adaptable applications in the form of antimicrobial, antiviral, antioxidant, antidiabetic, anticancer, antitubercular, antimalarial, and antileishmanial agents . Therefore, “2-(1H-1,2,3-triazol-1-yl)aniline” and other triazole compounds could be used as a structural optimization platform for the design and development of more selective and potent therapeutic molecules .
Mechanism of Action
Target of Action
The primary target of 2-(1H-1,2,3-triazol-1-yl)aniline is the Carbonic Anhydrase-II enzyme . This enzyme plays a crucial role in maintaining acid-base balance in the body, helping to transport carbon dioxide out of tissues .
Mode of Action
This compound interacts with its target through direct binding with the active site residues of the Carbonic Anhydrase-II enzyme . The presence of a polar group at the 1H-1,2,3-triazole substituted phenyl ring in these derivatives contributes to the overall activity of these compounds .
Biochemical Pathways
The compound affects the biochemical pathway involving the Carbonic Anhydrase-II enzyme. By inhibiting this enzyme, it disrupts the conversion of carbon dioxide and water into bicarbonate and protons, a critical process in the regulation of pH and the transport of CO2 .
Pharmacokinetics
The compound’s stability against metabolic degradation, ability to engage in hydrogen bonding, and active involvement in dipole-dipole and π-stacking interactions contribute to its enhanced biocompatibility .
Result of Action
The result of the action of this compound is the inhibition of the Carbonic Anhydrase-II enzyme . This inhibition disrupts the normal functioning of the enzyme, affecting the acid-base balance in the body .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the compound’s synthesis involves a Cu (I) catalyzed [3+2] dipolar cycloaddition , suggesting that the presence of certain catalysts in the environment could potentially affect the compound’s synthesis and, consequently, its action. Furthermore, the compound’s stability and activity may be influenced by factors such as temperature and pH .
Biochemical Analysis
Biochemical Properties
2-(1H-1,2,3-triazol-1-yl)aniline has been found to interact with certain enzymes, proteins, and other biomolecules. For instance, it has been reported that 1H-1,2,3-triazole analogs have shown moderate inhibition potential against the enzyme carbonic anhydrase-II . This suggests that this compound may also interact with this enzyme, potentially influencing its activity.
Molecular Mechanism
It has been suggested that 1H-1,2,3-triazole analogs exhibit inhibitory potential through direct binding with the active site residues of the carbonic anhydrase-II enzyme . This could potentially be a mechanism through which this compound exerts its effects at the molecular level.
Temporal Effects in Laboratory Settings
It is known that 1,2,3-triazoles have immense chemical reliability, generally being inactive to basic or acidic hydrolysis and reducing and oxidizing reactions even at higher temperatures . This suggests that this compound may also exhibit similar stability and degradation properties.
Metabolic Pathways
Given its potential interaction with the enzyme carbonic anhydrase-II , it may be involved in pathways related to this enzyme.
Properties
IUPAC Name |
2-(triazol-1-yl)aniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N4/c9-7-3-1-2-4-8(7)12-6-5-10-11-12/h1-6H,9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXKNAYJTZSJABW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)N)N2C=CN=N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10588288 | |
Record name | 2-(1H-1,2,3-Triazol-1-yl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10588288 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
15213-01-1 | |
Record name | 2-(1H-1,2,3-Triazol-1-yl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10588288 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(1H-1,2,3-triazol-1-yl)aniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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